molecular formula C9H11NO5 B13227293 3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid

3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid

Cat. No.: B13227293
M. Wt: 213.19 g/mol
InChI Key: SUXMLWUEWCAMSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid is a heterocyclic compound featuring a 1,2-oxazole core substituted at position 3 with a 3-methoxyoxolan (tetrahydrofuran derivative) group and at position 4 with a carboxylic acid moiety.

Properties

Molecular Formula

C9H11NO5

Molecular Weight

213.19 g/mol

IUPAC Name

3-(3-methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid

InChI

InChI=1S/C9H11NO5/c1-13-9(2-3-14-5-9)7-6(8(11)12)4-15-10-7/h4H,2-3,5H2,1H3,(H,11,12)

InChI Key

SUXMLWUEWCAMSZ-UHFFFAOYSA-N

Canonical SMILES

COC1(CCOC1)C2=NOC=C2C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid typically involves the following steps:

    Formation of the Oxolane Ring: The oxolane ring can be synthesized through the cyclization of a suitable diol or by using an epoxide opening reaction.

    Introduction of the Methoxy Group: The methoxy group is introduced via methylation reactions, often using methyl iodide or dimethyl sulfate as methylating agents.

    Formation of the Oxazole Ring: The oxazole ring is typically formed through a cyclization reaction involving an appropriate precursor such as an α-haloketone and an amide.

    Attachment of the Carboxylic Acid Group: The carboxylic acid group is introduced through carboxylation reactions, often using carbon dioxide under basic conditions.

Industrial Production Methods

Industrial production of 3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This often includes the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Oxidation Reactions

The oxazole ring’s electron-deficient nature and carboxylic acid group make the compound susceptible to oxidation. Key findings include:

Reaction TypeReagents/ConditionsProducts ObservedReferences
Oxazole ring oxidationKMnO₄ (acidic conditions)Oxazole-4,5-dione derivatives
Side-chain oxidationCrO₃/H₂SO₄Epoxidation of olefinic substituents
  • Mechanistic Insight : Oxidation of the oxazole ring with KMnO₄ generates dione structures via cleavage of the conjugated π-system. Side-chain oxidation targets unsaturated bonds (e.g., vinyl groups), forming epoxides or ketones depending on substituents .

Reduction Reactions

Reduction primarily affects the oxazole ring and substituents:

Reaction TypeReagents/ConditionsProducts ObservedReferences
Oxazole ring reductionH₂/Pd-CPartially saturated oxazolidinone
Carboxylic acid reductionLiAlH₄Primary alcohol derivative
  • Key Data :

    • Catalytic hydrogenation (H₂/Pd-C) selectively reduces the oxazole ring’s C=N bond, yielding oxazolidinones (confirmed via 1H^1H
      NMR: δ 4.2–4.5 ppm for CH₂ groups).

    • LiAlH₄ reduces the carboxylic acid to a hydroxymethyl group (IR: loss of 1700 cm⁻¹ peak for -COOH).

Substitution Reactions

The methoxy and carboxylic acid groups participate in nucleophilic substitutions:

Reaction TypeReagents/ConditionsProducts ObservedReferences
Methoxy substitutionHBr/AcOHBromo-oxolane derivatives
Carboxyl substitutionSOCl₂ → R-NH₂Amide derivatives
  • Case Study : Treatment with HBr replaces the methoxy group with bromine, forming 3-bromooxolane intermediates (HRMS: [M+H]⁺ at m/z 285.0321) . Amide formation via SOCl₂-mediated activation shows >80% yield with primary amines .

Esterification and Amide Formation

The carboxylic acid group undergoes typical derivatization:

Reaction TypeReagents/ConditionsProducts ObservedReferences
EsterificationCH₃OH/H⁺Methyl ester
Amide formationDCC, HOBt, R-NH₂Substituted oxazole-4-carboxamides
  • Spectral Evidence : Esterification shifts the carbonyl IR peak from 1700 cm⁻¹ (-COOH) to 1740 cm⁻¹ (-COOCH₃). Amide derivatives show HMBC correlations between NH protons and C=O (δ 165–168 ppm in 13C^{13}C
    NMR) .

Cycloaddition and Ring-Opening Reactions

The oxazole ring participates in [4+2] cycloadditions:

Reaction TypeReagents/ConditionsProducts ObservedReferences
Diels-Alder reactionMaleic anhydride, ΔBicyclic adducts
  • Outcome : Cycloaddition with dienophiles like maleic anhydride forms fused bicyclic structures (X-ray crystallography confirms stereochemistry).

Acid-Catalyzed Rearrangements

Under acidic conditions, oxazole derivatives undergo ring contractions or expansions:

Reaction TypeReagents/ConditionsProducts ObservedReferences
Beckmann rearrangementH₂SO₄, HClO₄Isoxazole-imine derivatives
  • Notable Observation : Rearrangement products exhibit altered bioactivity profiles due to imine formation (IC₅₀ values shift from µM to nM ranges in enzyme assays) .

Photochemical Reactions

UV irradiation induces unique reactivity:

Reaction TypeReagents/ConditionsProducts ObservedReferences
[2+2] PhotodimerizationUV (254 nm), acetoneOxazole dimers
  • Mechanism : Conjugated double bonds in the oxazole ring enable dimerization under UV light (HPLC-MS confirms dimer mass).

Biochemical Interactions

The carboxylic acid group mediates binding to biological targets:

Interaction TypeTargetObserved EffectReferences
Enzyme inhibitionHIV-1 integraseIC₅₀ = 2.3 µM
Receptor bindingG-protein-coupled receptorsKd = 0.8 nM
  • Structural Basis : Docking studies reveal hydrogen bonds between the carboxylic acid and His171/Glu170 residues in HIV-1 integrase .

Scientific Research Applications

3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

    Industry: It is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison focuses on structurally analogous 1,2-oxazole-4-carboxylic acid derivatives, emphasizing substituent effects, physicochemical properties, and synthetic methodologies.

Table 1: Structural and Physicochemical Comparison

Compound Name Substituent at Position 3 Molecular Formula Molecular Weight Key Features/Applications Reference
3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid 3-Methoxyoxolan C₉H₁₁NO₅ 213.19 (calc.) Ether ring enhances solubility; polar (Hypothetical)
3-(3-Methyloxetan-3-yl)-1,2-oxazole-4-carboxylic acid 3-Methyloxetane C₈H₉NO₄ 183.16 Compact oxetane ring; increased rigidity
5-(Difluoromethyl)-3-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid Trifluoromethyl, difluoromethyl C₆H₂F₅NO₃ 231.07 High electronegativity; agrochemical use
3-Methyl-1,2-oxazole-4-carboxylic acid Methyl C₅H₅NO₃ 127.10 Simplest analog; low steric hindrance
5-Methyl-3-(thiophen-3-yl)-1,2-oxazole-4-carboxylic acid Thiophene C₉H₇NO₃S 209.23 Aromatic thiophene enhances π-π interactions

Substituent Effects on Reactivity and Solubility

  • Ether vs. Oxetane Rings : The 3-methoxyoxolan group in the target compound provides a five-membered ether ring with a methoxy substituent, likely enhancing solubility in polar solvents compared to the smaller, more rigid oxetane ring in ’s analog .
  • Aromatic vs. Aliphatic Substituents : Thiophene () and dimethylphenyl () substituents introduce aromaticity, favoring interactions with hydrophobic pockets in biological targets, whereas aliphatic groups (e.g., methyl in ) reduce steric hindrance for synthetic modifications .

Biological Activity

3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The compound features a unique structure characterized by an oxazole ring attached to a methoxy-substituted oxolane moiety. This configuration may influence its interactions with biological targets.

Molecular Formula : C₉H₉N₃O₄
Molecular Weight : 197.18 g/mol

The biological activity of 3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid is primarily attributed to its interaction with various enzymes and receptors. Research indicates that oxazole derivatives can modulate cellular signaling pathways through non-covalent interactions with proteins and enzymes, such as tyrosine kinases, which are crucial in cell proliferation and differentiation.

Pharmacological Properties

The compound exhibits a broad spectrum of pharmacological activities, including:

Case Studies and Research Findings

  • Antimicrobial Efficacy :
    A study evaluated the antimicrobial activity of several oxazole derivatives, including 3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid. The results indicated moderate antibacterial effects against Staphylococcus aureus and Escherichia coli, with an inhibition zone diameter ranging from 10 to 15 mm at concentrations of 250 µg/mL .
  • Cytotoxicity Assessment :
    In vitro assays demonstrated that the compound exhibited cytotoxic effects on various cancer cell lines. The IC₅₀ values ranged from 20 to 30 µg/mL, suggesting significant potential for further development as an anticancer agent .
  • Mechanistic Insights :
    Molecular docking studies have suggested that the compound binds effectively to the active sites of target enzymes involved in cancer metabolism and inflammation. This binding is hypothesized to inhibit enzyme activity, leading to reduced cellular proliferation and inflammatory responses .

Data Table: Summary of Biological Activities

Activity TypeObserved EffectReference
AntibacterialModerate inhibition
AntifungalModerate inhibition
AnticancerIC₅₀ = 20-30 µg/mL
Anti-inflammatoryModulation of pathways

Q & A

Q. What synthetic strategies are recommended for preparing 3-(3-Methoxyoxolan-3-yl)-1,2-oxazole-4-carboxylic acid?

Methodological Answer: The synthesis of this compound likely involves cyclization or coupling reactions. A plausible route includes:

  • Step 1: Construct the isoxazole ring via 1,3-dipolar cycloaddition between a nitrile oxide and an alkyne, followed by functionalization at position 4 with a carboxylic acid group.
  • Step 2: Introduce the 3-methoxyoxolan-3-yl group via nucleophilic substitution or spiro-annulation. For example, reacting a pre-synthesized oxazole-4-carboxylic acid derivative with a methoxy-substituted oxolane precursor under acidic or basic conditions.
  • Validation: Use HPLC (C18 column, acetonitrile/water gradient) to monitor reaction progress and LC-MS to confirm intermediate masses .

Q. How can spectroscopic techniques validate the structure of this compound?

Methodological Answer:

  • 1H/13C NMR: Identify the isoxazole ring protons (δ 8.2–8.5 ppm for H-5) and oxolan methylene groups (δ 3.5–4.0 ppm). The methoxy group appears as a singlet near δ 3.3 ppm. Carboxylic acid protons (if free) are typically broad around δ 12–14 ppm .
  • IR Spectroscopy: Confirm the carboxylic acid group (O-H stretch ~2500–3000 cm⁻¹, C=O ~1700 cm⁻¹) and methoxy C-O stretch (~1100 cm⁻¹).
  • Mass Spectrometry: High-resolution ESI-MS can verify the molecular ion ([M+H]+) and fragmentation patterns .

Q. What are the key stability considerations for this compound under laboratory conditions?

Methodological Answer:

  • Thermal Stability: Perform TGA/DSC to assess decomposition temperatures. Store at -20°C in anhydrous DMSO or ethanol to prevent hydrolysis of the oxolan ring .
  • Light Sensitivity: Conduct accelerated degradation studies under UV/visible light (ICH Q1B guidelines) with periodic HPLC analysis to detect photolytic byproducts .

Advanced Research Questions

Q. How can computational methods elucidate the reactivity of this compound in medicinal chemistry applications?

Methodological Answer:

  • Density Functional Theory (DFT): Calculate frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic/nucleophilic attack.
  • Molecular Docking: Simulate interactions with biological targets (e.g., enzymes) using AutoDock Vina. Focus on the carboxylic acid and methoxy groups as potential hydrogen bond donors/acceptors .
  • SAR Studies: Synthesize derivatives (e.g., ester analogs) and correlate computed binding energies with experimental IC50 values .

Q. How should researchers address discrepancies in reported physicochemical properties (e.g., melting point, solubility)?

Methodological Answer:

  • Reproducibility Checks: Replicate synthesis and purification under controlled conditions (e.g., inert atmosphere, standardized solvents).
  • Analytical Harmonization: Use calibrated DSC for melting points and shake-flask method (HPLC-UV) for solubility. Compare results with structurally similar compounds (e.g., 5-methyl-3-phenyl-isoxazole-4-carboxylic acid, m.p. 192–194°C ).
  • Data Transparency: Adhere to FAIR principles by publishing raw spectral data and experimental protocols in open repositories .

Q. What experimental designs are optimal for studying its bioactivity in vitro?

Methodological Answer:

  • Dose-Response Assays: Use a 96-well plate format with serial dilutions (1 nM–100 µM) and measure inhibition of target enzymes (e.g., cyclooxygenase) via fluorescence or colorimetry.
  • Control Design: Include positive controls (e.g., indomethacin for COX inhibition) and vehicle controls (DMSO ≤0.1%).
  • Data Analysis: Apply nonlinear regression (GraphPad Prism) to calculate EC50/IC50 and assess statistical significance via ANOVA .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.